Cas no 72564-68-2 (Pyrido[2,3-d]pyrimidin-4-amine,N-butyl-2-(methylthio)-)

Pyrido[2,3-d]pyrimidin-4-amine,N-butyl-2-(methylthio)- structure
72564-68-2 structure
Product Name:Pyrido[2,3-d]pyrimidin-4-amine,N-butyl-2-(methylthio)-
CAS No:72564-68-2
MF:C12H16N4S
MW:248.347240447998
CID:564343
PubChem ID:175082
Update Time:2025-04-19

Pyrido[2,3-d]pyrimidin-4-amine,N-butyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • Pyrido[2,3-d]pyrimidin-4-amine,N-butyl-2-(methylthio)-
    • 4-n-butylamino-2-methylthiopyrido(2,3-d)pyrimidine
    • N-butyl-2-methylsulfanylpyrido[2,3-d]pyrimidin-4-amine
    • N-Butyl-2-(methylsulfanyl)pyrido[2,3-d]pyrimidin-4-amine
    • 72564-68-2
    • CHEMBL345830
    • Pyrido(2,3-d)pyrimidin-4-amine, N-butyl-2-(methylthio)-
    • BAMPP
    • DTXSID40222880
    • Inchi: 1S/C12H16N4S/c1-3-4-7-13-10-9-6-5-8-14-11(9)16-12(15-10)17-2/h5-6,8H,3-4,7H2,1-2H3,(H,13,14,15,16)
    • InChI Key: XQEJVKQYWYLGAA-UHFFFAOYSA-N
    • SMILES: S(C)C1=NC2=C(C=CC=N2)C(=N1)NCCCC

Computed Properties

  • Exact Mass: 248.10978
  • Monoisotopic Mass: 248.10956770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 3.2
  • Topological Polar Surface Area: 76Ų

Experimental Properties

  • PSA: 50.7
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